2-(4-chlorophenoxy)-N-[2-(4-morpholinylcarbonyl)phenyl]butanamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[2-(morpholine-4-carbonyl)phenyl]butanamide
• InChI: InChI=1S/C21H23ClN2O4/c1-2-19(28-16-9-7-15(22)8-10-16)20(25)23-18-6-4-3-5-17(18)21(26)24-11-13-27-14-12-24/h3-10,19H,2,11-14H2,1H3,(H,23,25)
• InChI Key: ZFEVPVIDDMXIDY-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=CC=CC=C1C(=O)N2CCOCC2)OC3=CC=C(C=C3)Cl
• Molecular Formula: C21H23ClN2O4
• Molecular Weight: 402.9 g/mol

Description

2-(4-chlorophenoxy)-N-[2-(4-morpholinylcarbonyl)phenyl]butanamide is a synthetic compound that has been widely used in scientific research for its potential therapeutic properties. It is commonly referred to as BAY 43-9006 and is classified as a kinase inhibitor.

Mechanism of Action

BAY 43-9006 inhibits the activity of several kinases involved in the mitogen-activated protein kinase (MAPK) pathway, which is responsible for cell growth and proliferation. This inhibition leads to the suppression of tumor cell growth and angiogenesis, making it a potential therapeutic agent for cancer treatment.
Biochemical and Physiological Effects:
BAY 43-9006 has been shown to induce apoptosis, or programmed cell death, in cancer cells. It also inhibits angiogenesis, the formation of new blood vessels, which is critical for tumor growth and metastasis. In addition, BAY 43-9006 has been shown to reduce inflammation in animal models of rheumatoid arthritis and psoriasis.

Advantages and Limitations for Lab Experiments

One advantage of BAY 43-9006 is its specificity for certain kinases, which allows for targeted inhibition of specific signaling pathways. However, one limitation is its potential toxicity, which can affect normal cells and cause adverse effects.

Future Directions

For BAY 43-9006 research include exploring its potential therapeutic properties in other diseases, such as Alzheimer's disease and diabetes. Additionally, researchers are investigating ways to improve the efficacy and safety of BAY 43-9006, such as developing new formulations and delivery methods.

Scientific Research Applications

BAY 43-9006 has been extensively studied for its potential therapeutic properties in various diseases such as cancer, rheumatoid arthritis, and psoriasis. It has been shown to inhibit the activity of several kinases, including Raf kinase and receptor tyrosine kinases, which play a critical role in cell growth and proliferation.